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Compound of Interest

Compound Name:
tert-butyl N-[trans-2-

fluorocyclopropyl]carbamate

CAS No.: 146726-40-1

Cat. No.: B115679

Get Quote

The strategic incorporation of fluorine into organic molecules is a cornerstone of contemporary

drug design, often enhancing metabolic stability, binding affinity, and lipophilicity.[1] When

combined with the conformationally rigid, three-membered cyclopropane ring, the resulting

fluorocyclopropane unit offers a unique bioisosteric replacement for larger or more flexible

groups, such as gem-dimethyl or isopropyl moieties.[2] Specifically, the trans-2-

fluorocyclopropylamine structure has been identified as a critical component in a variety of

therapeutic agents, where the stereochemistry of the C-F bond relative to the amine is crucial

for biological activity. The tert-butyloxycarbonyl (Boc) protected form, tert-butyl N-[trans-2-
fluorocyclopropyl]carbamate, serves as a stable, versatile intermediate amenable to a wide

range of coupling and deprotection chemistries, making its efficient synthesis a topic of

significant interest.

Strategic Approaches to Synthesis
The construction of tert-butyl N-[trans-2-fluorocyclopropyl]carbamate can be approached

from several retrosynthetic perspectives. The most common and effective strategies hinge on

the formation of the fluorocyclopropane ring with the desired trans stereochemistry.
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Figure 1: Retrosynthetic analysis of the target molecule.

Strategy A: Fluorocyclopropanation of an N-Vinyl Precursor: This is arguably the most direct

approach. It involves the reaction of a monofluorocarbene or a carbene equivalent with tert-

butyl N-vinylcarbamate. The stereochemical outcome (cis vs. trans) is governed by the

nature of the carbene source and the reaction conditions.

Strategy B: Nucleophilic Substitution: This route involves the synthesis of a trans-1-fluoro-2-

halocyclopropane, followed by displacement of the halide with an amine source, such as tert-

butyl carbamate. This method can be effective but may require harsher conditions and can

be complicated by elimination side reactions.

Strategy C: Carboxylic Acid Rearrangement: This strategy begins with trans-2-

fluorocyclopropanecarboxylic acid, which is converted to the corresponding amine via a

Curtius, Hofmann, or Schmidt rearrangement, followed by Boc protection. While viable, this

route is often longer and less atom-economical.

This guide will focus on Strategy A, specifically the Simmons-Smith-type

fluorocyclopropanation, which offers a reliable and well-documented path to the desired trans

isomer.[3][4]
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Core Protocol: Simmons-Smith
Fluorocyclopropanation
The Simmons-Smith reaction and its variants are powerful tools for cyclopropanation.[2] For

fluorocyclopropanation, a zinc carbenoid generated from fluorodiiodomethane (CHFI₂) and

diethylzinc (Et₂Zn) is a highly effective reagent system.[3] The use of an N-vinylcarbamate as

the substrate is advantageous because the carbamate group can influence the stereoselectivity

of the cyclopropanation.

Mechanistic Rationale and Stereocontrol
The reaction proceeds via the formation of a fluorinated zinc carbenoid species (e.g.,

FCHIZnEt). This electrophilic species coordinates to the double bond of the N-vinylcarbamate.

The delivery of the fluoromethylene group generally occurs from the less sterically hindered

face of the alkene. In the case of N-vinylcarbamate, the bulky Boc group directs the incoming

carbenoid to the opposite face, leading to a preference for the trans product. While excellent

cis selectivity has been reported for certain substrates under phase-transfer conditions, the use

of zinc carbenoids with simple N-vinylcarbamates typically favors the trans isomer.[3]
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Figure 2: General workflow for the synthesis and purification.
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Detailed Experimental Protocol
Materials:

tert-Butyl N-vinylcarbamate

Fluorodiiodomethane (CHFI₂)

Diethylzinc (Et₂Zn), 1.0 M solution in hexanes

Anhydrous Dichloromethane (DCM)

Saturated aqueous ammonium chloride (NH₄Cl)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

To a dry, argon-flushed, three-necked round-bottom flask equipped with a magnetic stir bar, a

thermometer, and a dropping funnel, add tert-butyl N-vinylcarbamate (1.0 eq).

Dissolve the starting material in anhydrous dichloromethane (approx. 0.1 M concentration).

Cool the solution to 0 °C using an ice-water bath.

Slowly add the diethylzinc solution (2.2 eq) dropwise via the dropping funnel over 20

minutes, ensuring the internal temperature does not exceed 5 °C.

After the addition is complete, add fluorodiiodomethane (2.0 eq) dropwise over 30 minutes,

maintaining the temperature at 0 °C.
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Once the addition is complete, remove the ice bath and allow the reaction mixture to slowly

warm to room temperature.

Stir the reaction at room temperature for 16-24 hours. Monitor the reaction progress by Thin

Layer Chromatography (TLC) or LC-MS.

Upon completion, cautiously cool the mixture back to 0 °C and slowly quench the reaction by

the dropwise addition of saturated aqueous NH₄Cl. Caution: Gas evolution (ethane) will

occur.

Allow the mixture to warm to room temperature and stir for 30 minutes until gas evolution

ceases.

Transfer the mixture to a separatory funnel and add water. Extract the aqueous layer three

times with ethyl acetate.

Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ and

brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure to yield the crude product.

Purification
The crude product, typically an oil or semi-solid containing a mixture of cis and trans isomers

along with unreacted starting material, is purified by silica gel column chromatography.[5]

Stationary Phase: Silica gel (230-400 mesh).

Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 5% and gradually

increasing to 20% ethyl acetate) is typically effective. The trans isomer is generally less polar

and will elute before the cis isomer.

Fraction Collection: Monitor the column fractions by TLC. Combine the fractions containing

the pure trans isomer and concentrate under reduced pressure to afford tert-butyl N-[trans-
2-fluorocyclopropyl]carbamate as a white solid or colorless oil.
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Purification Summary

Technique Silica Gel Column Chromatography[5]

Stationary Phase Silica Gel (60-120 or 230-400 mesh)

Typical Mobile Phase
Hexane/Ethyl Acetate Gradient (e.g., 95:5 to

80:20)

Expected Outcome
Separation of trans (less polar) and cis (more

polar) isomers

Typical Yield 40-60% (for the trans isomer)

Characterization
The identity and purity of the final product must be confirmed through spectroscopic methods.

[6][7]

Spectroscopic Data
Expected Values for tert-butyl N-[trans-2-

fluorocyclopropyl]carbamate

Appearance White to off-white solid[6]

Molecular Formula C₈H₁₄FNO₂

Molecular Weight 175.20 g/mol

¹H NMR (CDCl₃, 400 MHz)

δ (ppm): 4.80-5.00 (br s, 1H, NH), 4.45 (dm, 1H,

J ≈ 64 Hz, CHF), 2.70-2.85 (m, 1H, CHN), 1.45

(s, 9H, C(CH₃)₃), 0.85-1.10 (m, 2H, CH₂)

¹³C NMR (CDCl₃, 100 MHz)

δ (ppm): 155.8, 81.0 (d, J ≈ 240 Hz, CF), 79.5,

34.5 (d, J ≈ 8 Hz, CN), 28.4, 15.2 (d, J ≈ 10 Hz,

CH₂)

¹⁹F NMR (CDCl₃, 376 MHz) δ (ppm): -210 to -215 (m)

Mass Spec (ESI+) m/z: 176.1 [M+H]⁺, 198.1 [M+Na]⁺
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Note: NMR chemical shifts and coupling constants (J) are approximate and can vary based on

solvent and instrument.

Alternative and Emerging Methods
While the zinc carbenoid approach is robust, concerns over the use of pyrophoric diethylzinc

have driven the development of alternative reagents.

Monofluoromethylsulfonium Salts: Diarylfluoromethylsulfonium salts have emerged as

bench-stable and easy-to-handle reagents for the direct transfer of monofluorocarbene

(:CHF) to alkenes.[8] These reagents can offer improved safety profiles and operational

simplicity, providing a valuable alternative for accessing monofluorocyclopropanes.

Asymmetric Catalysis: For the synthesis of enantiomerically pure material, asymmetric

catalysis is essential. Chiral ligands, such as chiral dioxaborolanes, can be used in

conjunction with zinc carbenoids to achieve high enantioselectivity in the cyclopropanation of

allylic alcohols, which can then be converted to the desired amine.[4][9] Furthermore,

biocatalytic strategies using engineered enzymes are showing promise for highly

stereoselective cyclopropanation reactions.[10][11]

Safety and Handling
Diethylzinc (Et₂Zn): Is highly pyrophoric and reacts violently with water and protic solvents. It

must be handled under a strict inert atmosphere (argon or nitrogen) using syringe and

cannula techniques.

Fluorodiiodomethane (CHFI₂): Is a volatile and toxic liquid. It should be handled in a well-

ventilated fume hood with appropriate personal protective equipment (gloves, safety

glasses).

Reaction Quenching: The quenching of residual diethylzinc with aqueous solutions is highly

exothermic and produces flammable ethane gas. This step must be performed slowly and

with adequate cooling.

Conclusion
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The synthesis of tert-butyl N-[trans-2-fluorocyclopropyl]carbamate is a critical enabling step

for the incorporation of the valuable trans-2-fluorocyclopropylamine pharmacophore into drug

candidates. The Simmons-Smith-type cyclopropanation of tert-butyl N-vinylcarbamate using a

zinc carbenoid remains a reliable and effective method for obtaining the desired trans isomer.

Understanding the mechanistic basis for stereocontrol, coupled with careful execution of the

experimental protocol and purification, allows for the consistent production of this key

intermediate. Future advancements in this field will likely focus on the development of safer,

more efficient, and highly enantioselective catalytic methods to meet the growing demand for

stereochemically pure fluorinated building blocks in drug discovery.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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